Cas no 80880-36-0 (Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester)
80880-36-0 structure
Product Name:Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester
CAS No:80880-36-0
MF:C10H20O4
MW:204.263403892517
CID:4196722
PubChem ID:13867457
Update Time:2025-04-24
Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester
- 5-hydroxypentyl 5-hydroxypentanoate
- 80880-36-0
- SCHEMBL2297310
- 5-hydroxypentyl-5-hydroxypentanoate
-
- Inchi: 1S/C10H20O4/c11-7-3-1-5-9-14-10(13)6-2-4-8-12/h11-12H,1-9H2
- InChI Key: TWNFWHHOCNREAW-UHFFFAOYSA-N
- SMILES: C(OCCCCCO)(=O)CCCCO
Computed Properties
- Exact Mass: 204.13615911Da
- Monoisotopic Mass: 204.13615911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.8Ų
Pentanoic acid, 5-hydroxy-, 5-hydroxypentyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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